Cas no 1803754-53-1 (Methyl 3-cyano-6-formyl-2-methylbenzoate)

• Product Name: Methyl 3-cyano-6-formyl-2-methylbenzoate
• CAS No: 1803754-53-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4795571
• Update Time: 2023-08-17

Methyl 3-cyano-6-formyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-formyl-2-methylbenzoate

• Inchi： 1S/C11H9NO3/c1-7-8(5-12)3-4-9(6-13)10(7)11(14)15-2/h3-4,6H,1-2H3
• InChI Key： QSJSPQADBDCLOA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C=O)=CC=C(C#N)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2